Cas no 1139-46-4 (4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol)

• Product Name: 4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol
• CAS No: 1139-46-4
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 190609
• PubChem ID: 70828
• Update Time: 2025-04-19

4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-(1,1,3,3-tetramethylbutyl)-
• 4-(1,1,3,3-tetramethylbutyl)pyrocatechol
• 4-(2,4,4-trimethylpentan-2-yl)benzene-1,2-diol
• 3.4-Dihydroxy-1-(1.1.3.3-tetramethyl-butyl)-benzol
• 4-(1,1,3,3-Tetramethyl-butyl)-brenzcatechin
• 4-(1,1,3,3-tetramethyl-butyl)-pyrocatechol
• 4-tert-octyl-catechol
• 4-t-octylcatechol
• AE-562/43458878
• CS-0154877
• NSC163999
• BOTKTAZUSYVSFF-UHFFFAOYSA-N
• AKOS024332475
• NS00006042
• EINECS 214-520-2
• 1,2-Benzenediol, 4-(1,1,3,3-tetramethylbutyl)-
• NSC 163999
• 4-(1,1,3,3-tetramethylbutyl)-1,2-benzenediol
• BS-14510
• UNII-K4WKG57BQX
• DTXSID10150606
• SCHEMBL68434
• K4WKG57BQX
• MFCD00016620
• 1139-46-4
• D81487
• 4-tert.-octyl pyrocatechol
• NSC-163999
• 4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol

• Inchi： 1S/C14H22O2/c1-13(2,3)9-14(4,5)10-6-7-11(15)12(16)8-10/h6-8,15-16H,9H2,1-5H3
• InChI Key： BOTKTAZUSYVSFF-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C(C)(C)CC(C)(C)C)O

Computed Properties

• Exact Mass: 222.16200
• Monoisotopic Mass: 222.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: No data available
• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 335.6±22.0 °C at 760 mmHg
• Flash Point: 152.2±16.9 °C
• Refractive Index: 1.522
• PSA: 40.46000
• LogP: 3.81160
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)